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Compound of Interest

Compound Name: Disperse brown 1

Cat. No.: B082449

A Note to Researchers: The following information has been compiled based on available
scientific and industrial literature. Initial searches for the use of "Disperse Brown 1" as a
molecular probe for biological research did not yield established protocols or specific signaling
pathway interactions. The primary and well-documented application of Disperse Brown 1 is as
a synthetic dye in the textile industry.

Recent toxicological studies have begun to investigate the biological effects of Disperse
Brown 1 on cell lines, indicating potential impacts on cell viability and mitochondrial function.[1]
However, this research focuses on its potential as a toxicant rather than its utility as a specific
molecular probe for targeted research applications. The information provided below is based on
its properties as a chemical compound and its industrial applications.

Chemical Properties and Identification

Disperse Brown 1, also known as C.I. 11152, is a monoazo dye.[2] Its chemical structure and
properties are summarized in the table below.
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Property Value Reference

2-[3-chloro-4-[(2,6-dichloro-4-
IUPAC Name nitrophenyl)diazenyl]-N-(2- [3]
hydroxyethyl)anilino]ethanol

Molecular Formula C16H15CI3N404 [3]
Molecular Weight 433.67 g/mol [3]
CAS Number 23355-64-8 [3]
Appearance Deep dark brown powder [2]
Solubility Sparingly soluble in water [4]

Primary Industrial Application: Textile Dyeing

Disperse Brown 1 is primarily used for dyeing synthetic fibers such as polyester, nylon, and
acrylic.[3][5] The dyeing process involves the dispersion of the dye in an aqueous solution,
from which the dye molecules diffuse into the amorphous regions of the polymer fibers and are
held by van der Waals forces and hydrophobic interactions.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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